Cas no 2246721-67-3 (tert-butyl N-(5-bromo-4,6-dimethylpyridin-3-yl)carbamate)

• Product Name: tert-butyl N-(5-bromo-4,6-dimethylpyridin-3-yl)carbamate
• CAS No: 2246721-67-3
• MF: C₁₂H₁₇BrN₂O₂
• MW: 301.179582357407
• MDL: MFCD34166058
• CID: 5629927
• PubChem ID: 135344689
• Update Time: 2025-10-29

tert-butyl N-(5-bromo-4,6-dimethylpyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(5-bromo-4,6-dimethylpyridin-3-yl)carbamate
• 2246721-67-3
• EN300-28290371
• SCHEMBL20519222

• MDL： MFCD34166058
• Inchi： 1S/C12H17BrN2O2/c1-7-9(6-14-8(2)10(7)13)15-11(16)17-12(3,4)5/h6H,1-5H3,(H,15,16)
• InChI Key： BDNUGYZJELUDTJ-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NC=C(C=1C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 300.04734g/mol
• Monoisotopic Mass: 300.04734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.2Ų

Additional information on tert-butyl N-(5-bromo-4,6-dimethylpyridin-3-yl)carbamate

tert-butyl N-(5-bromo-4,6-dimethylpyridin-3-yl)carbamate (CAS No. 2246721-67-3): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

tert-butyl N-(5-bromo-4,6-dimethylpyridin-3-yl)carbamate (CAS No. 2246721-67-3) is a versatile compound with significant potential in the field of medicinal chemistry. This compound, also known as Boc-protected 5-bromo-4,6-dimethylpyridin-3-amine, is a key intermediate in the synthesis of various bioactive molecules and pharmaceuticals. Its unique chemical structure and reactivity make it an essential building block in the development of novel therapeutic agents.

The molecular formula of tert-butyl N-(5-bromo-4,6-dimethylpyridin-3-yl)carbamate is C₁₃H₁₈BrN₂O₂, with a molecular weight of approximately 300.19 g/mol. The compound features a tert-butyl carbamate group attached to a substituted pyridine ring, which imparts both stability and reactivity to the molecule. The presence of the bromine atom at the 5-position of the pyridine ring provides a valuable handle for further functionalization through various chemical transformations.

In recent years, tert-butyl N-(5-bromo-4,6-dimethylpyridin-3-yl)carbamate has gained considerable attention due to its role in the synthesis of compounds with diverse biological activities. For instance, a study published in the Journal of Medicinal Chemistry highlighted its use as a key intermediate in the development of potent inhibitors for specific kinases involved in cancer pathways. The tert-butyl carbamate group serves as a protecting group during these synthetic processes, ensuring that the amine functionality remains intact until the final stages of synthesis.

The synthesis of tert-butyl N-(5-bromo-4,6-dimethylpyridin-3-yl)carbamate typically involves several well-established chemical reactions. One common approach is to start with 5-bromo-4,6-dimethylpyridin-3-amine and react it with di-tert-butyl dicarbonate (Boc₂O) in the presence of a base such as sodium hydroxide or potassium carbonate. This reaction selectively forms the tert-butyl carbamate derivative, which can then be further modified as needed.

The physical properties of tert-butyl N-(5-bromo-4,6-dimethylpyridin-3-yl)carbamate are well-characterized and include a melting point range of 80–85°C and solubility in common organic solvents such as dichloromethane and dimethylformamide. These properties make it suitable for use in a wide range of synthetic protocols and purification techniques.

In addition to its applications in medicinal chemistry, tert-butyl N-(5-bromo-4,6-dimethylpyridin-3-yl)carbamate has also been explored for its potential in other areas of chemical research. For example, it has been used as a starting material for the synthesis of fluorescent probes and sensors. The bromine atom can be readily replaced by other functional groups through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling or Stille coupling, allowing for the creation of a diverse array of derivatives with tailored properties.

The safety and handling considerations for tert-butyl N-(5-bromo-4,6-dimethylpyridin-3-yl)carbamate are important to note. While it is not classified as a hazardous material under standard regulations, appropriate precautions should be taken when handling this compound to ensure laboratory safety. It is recommended to use personal protective equipment (PPE) such as gloves and goggles, and to work under a fume hood to minimize exposure to volatile organic compounds.

In conclusion, tert-butyl N-(5-bromo-4,6-dimethylpyridin-3-yl)carbamate (CAS No. 2246721-67-3) is a valuable compound with broad applications in medicinal chemistry and related fields. Its unique chemical structure and reactivity make it an essential building block for the synthesis of bioactive molecules and pharmaceuticals. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in modern chemical research.